(1S,4S)-N-Desmethyl Sertraline Hydrochloride
(1S,4S)-N-Desmethyl Sertraline Hydrochloride
A racemate of a metabolite of Sertraline. N-Desmethyl sertraline is significantly less active analogue as compared to the methylated compound, Sertraline.
Brand Name:
Vulcanchem
CAS No.:
91797-57-8
VCID:
VC20771327
InChI:
InChI=1S/C16H15Cl2N.ClH/c17-14-7-5-10(9-15(14)18)11-6-8-16(19)13-4-2-1-3-12(11)13;/h1-5,7,9,11,16H,6,8,19H2;1H/t11-,16-;/m0./s1
SMILES:
C1CC(C2=CC=CC=C2C1C3=CC(=C(C=C3)Cl)Cl)N.Cl
Molecular Formula:
C16H16Cl3N
Molecular Weight:
328.7 g/mol
(1S,4S)-N-Desmethyl Sertraline Hydrochloride
CAS No.: 91797-57-8
Cat. No.: VC20771327
Molecular Formula: C16H16Cl3N
Molecular Weight: 328.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | A racemate of a metabolite of Sertraline. N-Desmethyl sertraline is significantly less active analogue as compared to the methylated compound, Sertraline. |
|---|---|
| CAS No. | 91797-57-8 |
| Molecular Formula | C16H16Cl3N |
| Molecular Weight | 328.7 g/mol |
| IUPAC Name | (1S,4S)-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride |
| Standard InChI | InChI=1S/C16H15Cl2N.ClH/c17-14-7-5-10(9-15(14)18)11-6-8-16(19)13-4-2-1-3-12(11)13;/h1-5,7,9,11,16H,6,8,19H2;1H/t11-,16-;/m0./s1 |
| Standard InChI Key | YKXHIERZIRLOLD-RISSCEEYSA-N |
| Isomeric SMILES | C1C[C@@H](C2=CC=CC=C2[C@@H]1C3=CC(=C(C=C3)Cl)Cl)N.Cl |
| SMILES | C1CC(C2=CC=CC=C2C1C3=CC(=C(C=C3)Cl)Cl)N.Cl |
| Canonical SMILES | C1CC(C2=CC=CC=C2C1C3=CC(=C(C=C3)Cl)Cl)N.Cl |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator